Cas no 1235105-95-9 (1-(4-methoxyphenyl)methyl-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea)
1-(4-methoxyphenyl)methyl-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-methoxyphenyl)methyl-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea
- F5033-5547
- AKOS024492396
- VU0631578-1
- 1-[(4-methoxyphenyl)methyl]-3-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]urea
- 1-[(4-methoxyphenyl)methyl]-3-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]urea
- 1235105-95-9
- 1-(4-methoxybenzyl)-3-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)urea
-
- Inchi: 1S/C23H31N3O2S/c1-28-21-9-7-18(8-10-21)15-24-23(27)25-16-19-11-13-26(14-12-19)17-20-5-3-4-6-22(20)29-2/h3-10,19H,11-17H2,1-2H3,(H2,24,25,27)
- InChI Key: RQFMYKBUDUOMMS-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC=CC=1CN1CCC(CNC(NCC2C=CC(=CC=2)OC)=O)CC1
Computed Properties
- Exact Mass: 413.21369841g/mol
- Monoisotopic Mass: 413.21369841g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 78.9Ų
1-(4-methoxyphenyl)methyl-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5033-5547-2μmol |
1-[(4-methoxyphenyl)methyl]-3-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]urea |
1235105-95-9 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5547-5μmol |
1-[(4-methoxyphenyl)methyl]-3-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]urea |
1235105-95-9 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5547-10μmol |
1-[(4-methoxyphenyl)methyl]-3-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]urea |
1235105-95-9 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5547-20μmol |
1-[(4-methoxyphenyl)methyl]-3-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]urea |
1235105-95-9 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5547-1mg |
1-[(4-methoxyphenyl)methyl]-3-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]urea |
1235105-95-9 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5547-2mg |
1-[(4-methoxyphenyl)methyl]-3-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]urea |
1235105-95-9 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5547-3mg |
1-[(4-methoxyphenyl)methyl]-3-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]urea |
1235105-95-9 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5547-4mg |
1-[(4-methoxyphenyl)methyl]-3-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]urea |
1235105-95-9 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5547-5mg |
1-[(4-methoxyphenyl)methyl]-3-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]urea |
1235105-95-9 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5547-10mg |
1-[(4-methoxyphenyl)methyl]-3-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]urea |
1235105-95-9 | 10mg |
$79.0 | 2023-09-10 |
1-(4-methoxyphenyl)methyl-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 1-(4-methoxyphenyl)methyl-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea
1-(4-Methoxyphenyl)methyl-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea: A Comprehensive Overview
1-(4-Methoxyphenyl)methyl-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea is a complex organic compound with the CAS number 1235105-95-9. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. The molecule combines a methoxyphenyl group, a piperidine ring, and a methylurea moiety, making it a versatile candidate for drug development.
The methoxyphenyl group in the compound contributes to its aromatic stability and enhances its pharmacokinetic properties. Recent studies have shown that such groups can improve the bioavailability of drugs by optimizing their solubility and permeability. The piperidine ring, a six-membered cyclic amine, adds rigidity to the molecule and provides a platform for further functionalization. This structural feature is particularly advantageous in drug design, as it allows for the incorporation of additional bioactive groups.
The methylurea moiety is another critical component of this compound. Urea derivatives are known for their ability to form hydrogen bonds, which is essential for molecular recognition and binding in biological systems. This feature makes the compound a promising candidate for targeting specific proteins or enzymes involved in various diseases.
Recent advancements in computational chemistry have enabled researchers to predict the potential binding modes of this compound with target proteins. For instance, molecular docking studies have revealed that the methoxyphenyl group can interact with hydrophobic pockets, while the methylurea moiety can form hydrogen bonds with key residues in the active site. These findings suggest that the compound may exhibit high affinity for certain therapeutic targets.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and cyclization. The synthesis typically begins with the preparation of intermediates such as 4-methoxyaniline and 2-(methylsulfanyl)toluene, which are then subjected to coupling reactions to form the final product. Optimization of reaction conditions has significantly improved the yield and purity of the compound, making it more accessible for further studies.
Preclinical studies have demonstrated that this compound exhibits potent activity against various disease models, including cancer and inflammation. For example, in vitro assays have shown that it can inhibit the growth of cancer cells by modulating key signaling pathways. Additionally, animal studies have revealed its anti-inflammatory properties, which could be attributed to its ability to suppress pro-inflammatory cytokines.
One of the most exciting developments in recent years is the exploration of this compound as a potential lead for drug discovery. Researchers are investigating its ability to target specific receptors or enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. Initial results suggest that it may possess neuroprotective properties, making it a promising candidate for further investigation.
In conclusion, 1-(4-Methoxyphenyl)methyl-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea (CAS No: 1235105-95-9) is a multifaceted compound with significant potential in drug development. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as a valuable tool in addressing unmet medical needs.
1235105-95-9 (1-(4-methoxyphenyl)methyl-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)